Cas no 67057-99-2 (1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride)

• Product Name: 1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride
• CAS No: 67057-99-2
• MF: C₂₂H₃₂Cl₂N₂O₆S₂
• MW: 555.53528213501
• CID: 1719939
• PubChem ID: 3050844
• Update Time: 2025-04-21

1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-bis{2-[(4-methoxyphenyl)sulfonyl]ethyl}piperazine dihydrochloride
• 1,4-bis[2-(4-methoxyphenyl)sulfonylethyl]piperazine,dihydrochloride
• 67057-99-2
• DTXSID70217380
• Piperazine, 1,4-bis(2-(4-methoxyphenylsulfonyl)ethyl)-, dihydrochloride
• 1,4-Bis-(2-(4-methoxyphenylsulfonyl)ethyl)piperazine dihydrochloride

• Inchi： 1S/C22H30N2O6S2.2ClH/c1-29-19-3-7-21(8-4-19)31(25,26)17-15-23-11-13-24(14-12-23)16-18-32(27,28)22-9-5-20(30-2)6-10-22;;/h3-10H,11-18H2,1-2H3;2*1H
• InChI Key： OWDAMSIXEYHHOM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1C=CC(=CC=1)OC)(CCN1CCN(CCS(C2C=CC(=CC=2)OC)(=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 554.10816
• Monoisotopic Mass: 554.1078845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 93.22